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Compound of Interest

Compound Name: Ceralifimod

Cat. No.: B1668400 Get Quote

Ceralifimod's Receptor Selectivity Profiled: An In
Vitro Comparison
An in-depth analysis of Ceralifimod's binding affinity demonstrates its high selectivity for the

sphingosine-1-phosphate receptor 1 (S1P1) and 5 (S1P5), distinguishing it from other S1P

receptor modulators. This guide provides a comparative overview of Ceralifimod's receptor

binding profile against other prominent S1P modulators, supported by detailed experimental

methodologies for the receptor binding assays used in these evaluations.

Comparative Receptor Binding Affinity
To quantitatively assess the selectivity of Ceralifimod, its binding affinity (Ki) for all five human

S1P receptor subtypes (S1P1-5) was determined using radioligand displacement assays. The

results are presented in comparison to other well-characterized S1P receptor modulators:

Fingolimod (phosphorylated active form, FTY720-P), Siponimod, and Ozanimod.
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Compound
S1P1 Ki
(nM)

S1P2 Ki
(nM)

S1P3 Ki
(nM)

S1P4 Ki
(nM)

S1P5 Ki
(nM)

Ceralifimod

(ONO-4641)
0.626 >5450 >5630 28.8 0.574

Fingolimod-P

(FTY720-P)
0.35 >10,000 1.1 1.3 0.33

Siponimod 0.95 >10,000 >1000 750 0.44

Ozanimod 0.27 >10,000 >10,000 >10,000 5.0

Data for Ceralifimod from Komiya et al., 2013 and Cayman Chemical. Data for Fingolimod-P,

Siponimod, and Ozanimod compiled from various sources for comparative purposes and may

not be from direct head-to-head studies.

The data clearly illustrates Ceralifimod's potent affinity for S1P1 and S1P5, with Ki values in

the sub-nanomolar range[1]. Notably, its affinity for S1P2 and S1P3 is negligible, indicating a

high degree of selectivity. In contrast, the first-generation S1P modulator, Fingolimod-P, exhibits

high affinity for S1P1, S1P3, S1P4, and S1P5[1][2]. Second-generation modulators like

Siponimod and Ozanimod show selectivity for S1P1 and S1P5, though with differing affinity

ratios compared to Ceralifimod[1][3].

S1P1 Receptor Signaling Pathway
The binding of an agonist, such as Ceralifimod, to the S1P1 receptor initiates a cascade of

intracellular signaling events. This process is crucial for the modulation of immune cell

trafficking.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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